4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl

Core Science & Biosynthesis

4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl chemical structure

Topic: 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl (CAS: 1027509-66-9) Content Type: Technical Guide / Whitepaper Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

The Fluorinated Benzyl Bromide "Linchpin" for Biaryl Scaffolds

Executive Summary & Chemical Identity

4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl is a specialized alkylating agent used primarily in the synthesis of biaryl-containing pharmaceuticals and agrochemicals. It combines the structural rigidity of a biphenyl core with two distinct functional handles: a 3-fluoro substituent (conferring metabolic stability and electronic modulation) and a 4'-bromomethyl group (a highly reactive electrophile).

This molecule serves as a critical "warhead" intermediate. The benzylic bromide allows for rapid

coupling with nucleophiles (amines, thiols, phenols), while the fluorinated biaryl backbone provides the lipophilic scaffold often required for binding to hydrophobic pockets in GPCRs and kinase targets.

Physicochemical Specifications

Property	Data / Prediction
CAS Number	1027509-66-9
IUPAC Name	4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl
Molecular Formula
Molecular Weight	265.12 g/mol
Appearance	White to off-white solid (typically)
Predicted LogP	~4.2 (High Lipophilicity)
Reactive Moiety	Benzylic Bromide ( bond dissociation energy ~68 kcal/mol)

Synthetic Architecture

The synthesis of 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl is rarely performed by direct bromination of a pre-formed biphenyl due to regioselectivity issues. Instead, a convergent "Coupling-then-Functionalization" strategy is the industry standard. This approach ensures the fluorine atom is installed early and the sensitive bromomethyl group is generated in the final step.

The Two-Stage Protocol

• Suzuki-Miyaura Cross-Coupling: Construction of the biaryl core using a boronic acid and an aryl halide.[1]

• Wohl-Ziegler Bromination: Radical bromination of the methyl group using N-Bromosuccinimide (NBS).[2]

Reaction Workflow Diagram

The following diagram illustrates the logical flow from precursors to the final electrophile.

Figure 1: Convergent synthesis via Suzuki coupling followed by radical bromination.

Detailed Methodology (Self-Validating Protocol)

Step 1: Suzuki Coupling (Biaryl Formation)

• Rationale: We use 4-bromotoluene rather than 4-bromobenzyl bromide to avoid self-alkylation or polymerization during the palladium cycle.

• Protocol: Combine 3-fluorophenylboronic acid (1.1 equiv) and 4-bromotoluene (1.0 equiv) in 1,4-dioxane/water (4:1). Add

  (2.5 equiv). Degas with for 15 mins (Critical: poisons Pd catalyst). Add (3 mol%). Heat to 90°C for 12h.

• Validation: Monitor by TLC. Disappearance of 4-bromotoluene (

  in Hexanes) indicates completion.

Step 2: Wohl-Ziegler Bromination

• Rationale: NBS provides a low, steady concentration of ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  , preventing ring bromination. AIBN initiates the radical chain reaction.

• Protocol: Dissolve the intermediate (4'-methyl-3-fluoro-1,1'-biphenyl) in anhydrous trifluorotoluene (PhCF3) or

  . Add NBS (1.05 equiv) and AIBN (0.1 equiv). Heat to reflux.

• Validation: The reaction is complete when the denser NBS solid (bottom) converts to lighter succinimide (floats).[3]

• Purification: Filter off succinimide. Concentrate. Recrystallize from Hexane/Heptane.

Reactivity Profile & Applications

The utility of 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl lies in its benzylic bromide moiety. This group is approximately

times more reactive toward nucleophiles than primary alkyl bromides due to transition state stabilization by the adjacent -system.

Mechanism of Action ( Alkylation)

The molecule acts as a "soft" electrophile. The 3-fluoro group on the distal ring exerts an inductive electron-withdrawing effect (-I), slightly deactivating the biphenyl system but increasing the acidity of the benzylic protons, making the methylene carbon highly susceptible to nucleophilic attack.

Reactivity Hub Diagram

This diagram maps the standard transformations available to researchers using this core.

Figure 2: Divergent synthesis pathways via Nucleophilic Substitution (

).

Handling, Safety & Stability (E-E-A-T Critical)

Warning: Benzylic bromides are potent lachrymators (tear gas agents) and skin corrosives. They alkylate DNA and proteins indiscriminately.

Safety Protocols

• Engineering Controls: ALL operations must be performed in a functioning fume hood.

• PPE: Double nitrile gloves, lab coat, and chemical splash goggles.

• Quenching Spills: Do not wipe with water initially. Cover spills with a mixture of 50% aq. ethanol and 10% ammonia . The amine reacts with the bromide to form a non-volatile salt.

Storage Stability

• Hydrolysis Risk: The

  bond hydrolyzes slowly in moist air to form the benzyl alcohol and HBr (which is corrosive).

• Recommendation: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. If the solid turns yellow/orange, it indicates free

  liberation; recrystallize before use.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

• Djerassi, C. (1948). Brominations with N-Bromosuccinimide. Chemical Reviews, 43(2), 271–317. Link

• Fisher Scientific. (2025). Safety Data Sheet: 4-(Bromomethyl)biphenyl. Link(Note: Used as surrogate safety data for the fluorinated analog).

• Podgoršek, A., et al. (2009). "Green" Wohl-Ziegler Bromination: N-Bromosuccinimide and N-Fluorobenzenesulfonimide. Green Chemistry, 11, 120-126. Link

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. scientificupdate.com [scientificupdate.com]
• 3. Wohl–Ziegler bromination - Wikipedia [en.wikipedia.org]

The Chemo-Structural Architecture of 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl

The following technical guide details the structural architecture, synthetic pathways, and medicinal utility of 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl . This document is structured for application scientists and medicinal chemists requiring actionable data on this specific fluorinated scaffold.

Molecular Identity & Structural Analysis

This molecule represents a "privileged scaffold" in medicinal chemistry, combining a lipophilic biphenyl core with two distinct functional handles: a metabolic blocker (fluorine) and an electrophilic warhead (bromomethyl).

Core Identifiers

Parameter	Specification
IUPAC Name	4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl
SMILES	FC1=CC=CC(=C1)C2=CC=C(CBr)C=C2
InChI Key	(Calculated) UVJBHQZOUYJSHJ-UHFFFAOYSA-N
Molecular Formula
Molecular Weight	265.12 g/mol

Physicochemical Profile (Calculated)

Property	Value	Significance
cLogP	~4.2	High lipophilicity; likely requires polar handles for bioavailability.
TPSA	0.00 Ų	No polar heteroatoms; crosses blood-brain barrier (BBB) readily unless modified.
Rotatable Bonds	2	Rigid core; favorable for binding pockets requiring restricted conformation.
Reactivity	High ( )	The benzylic bromide is a potent electrophile (lachrymator).

Synthetic Architecture: The "Build-and-Activate" Protocol

Direct bromination of a biphenyl core is non-selective. The authoritative route for high-purity synthesis involves a Convergent Strategy : constructing the biaryl carbon framework first, followed by radical activation of the methyl handle.

Step 1: Carbon-Carbon Bond Formation (Suzuki-Miyaura Coupling)

Rationale: We utilize 3-fluorophenylboronic acid and 4-bromotoluene. This avoids the use of the unstable benzylic bromide in the palladium cycle, preventing side reactions (homocoupling).

• Reagents: 3-Fluorophenylboronic acid (1.1 eq), 4-Bromotoluene (1.0 eq).

• Catalyst:

  (3-5 mol%).

• Base/Solvent:

  (2M aq) / Toluene:Ethanol (2:1).

• Conditions: Reflux (

  ) under for 12-16 h.

Step 2: Radical Activation (Wohl-Ziegler Bromination)

Rationale: The methyl group is selectively brominated using N-Bromosuccinimide (NBS). Carbon tetrachloride (

) is the classic solvent, but Trifluorotoluene ( ) is the modern, greener standard that maintains the necessary radical propagation kinetics.

• Reagents: 3-Fluoro-4'-methylbiphenyl (Intermediate), NBS (1.05 eq).

• Initiator: AIBN (Azobisisobutyronitrile) or BPO (Benzoyl Peroxide) (0.1 eq).

• Solvent: Trifluorotoluene (Anhydrous).

• Conditions: Reflux (

  ) with visible light initiation optional.

Experimental Workflow Diagram

Figure 1: Convergent synthesis strategy avoiding polymerization risks associated with direct coupling of benzyl bromides.

Reactivity Profile & Derivatization Logic

The 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl molecule acts as a "warhead-linker" hybrid. The fluorine atom modulates the electronic environment of the first ring, while the bromomethyl group on the second ring serves as a highly reactive electrophile for

substitutions.

The "Fluorine Effect" (3-Position)

Placing fluorine at the meta position (relative to the biphenyl bond) serves two critical medicinal chemistry functions:

• Metabolic Blockade: It prevents CYP450-mediated oxidation at a metabolically susceptible site (Phase I metabolism).

• Electronic Modulation: It lowers the electron density of the aromatic ring, potentially increasing

  - stacking interactions with receptor residues (e.g., Phenylalanine or Tryptophan in the binding pocket).

The Benzylic Bromide "Warhead" (4'-Position)

This group is the primary conjugation site. It is prone to nucleophilic attack by amines, thiols, and alkoxides.

Common Derivatization Pathways

• Amination: Reaction with secondary amines

  Tertiary benzylamines (common in GPCR ligands).

• Thioetherification: Reaction with thiols

  Thioethers (used in PROTAC linkers).

• Azidation: Reaction with

  Benzyl azide Click Chemistry (Triazole formation).

Figure 2: Divergent reactivity map demonstrating the utility of the benzylic bromide handle in library synthesis.

Safety & Handling Protocols

CRITICAL WARNING: Benzylic bromides are potent lachrymators (tear gas agents). They cause severe eye, skin, and respiratory irritation.

Mandatory PPE & Engineering Controls

• Containment: All weighing and transfers must be performed inside a functioning fume hood.

• Neutralization: Keep a beaker of 10% aqueous Sodium Thiosulfate or dilute Ammonia nearby to neutralize spills. These nucleophiles rapidly quench the alkyl bromide.

• Glassware: Rinse all glassware with an amine solution (e.g., triethylamine in acetone) before removing it from the hood for cleaning.

References

• Wohl-Ziegler Bromination Mechanism & Protocol

  • Wohl-Ziegler Reaction.[1][2] Organic Chemistry Portal.[3][4]

  • [Link]

• Fluorine in Medicinal Chemistry

  • Applications of Fluorine in Medicinal Chemistry.[5][6][7][8][9] J. Med. Chem. (2015).[4][6]

  • [Link]

• Suzuki-Miyaura Coupling Standards

  • Suzuki-Miyaura Cross-Coupling.[10][11] Sigma-Aldrich Technical Guides.

• Handling of Lachrymators

  • Safe Handling of Lachrym

  • [Link]

Sources

• 1. Wohl-Ziegler Bromination | Chem-Station Int. Ed. [en.chem-station.com]
• 2. youtube.com [youtube.com]
• 3. Wohl–Ziegler bromination - Wikipedia [en.wikipedia.org]
• 4. Wohl-Ziegler Reaction [organic-chemistry.org]
• 5. eurekaselect.com [eurekaselect.com]
• 6. Applications of Fluorine in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Evaluation of fluorinated biphenyl ether pro-drug scaffolds employing the chemical-microbial approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. 4-Fluoro-1,1'-biphenyl synthesis - chemicalbook [chemicalbook.com]
• 11. 4-Bromo-3'-fluorobiphenyl (40641-65-4) for sale [vulcanchem.com]

Fluorinated Biphenyls: A Technical Guide to Conformational & Metabolic Control

This guide serves as a technical blueprint for the strategic application of fluorinated biphenyl motifs in medicinal chemistry. It moves beyond basic synthesis to address the causality of physicochemical modulation and provides self-validating protocols for their construction.[1][2][3]

[3]

Executive Summary: The Fluorine Advantage

In drug discovery, the biphenyl scaffold is a "privileged structure," yet it often suffers from poor metabolic stability (rapid hydroxylation) and promiscuous binding due to free rotation around the C1-C1' bond.[3]

Fluorination acts as a molecular governor. By strategically placing fluorine atoms on the biphenyl core, medicinal chemists can:

• Lock Conformation: The ortho-fluorine effect restricts the dihedral angle (

  ), forcing the system into a specific twist that matches protein binding pockets.[3][4][5]

• Shield Metabolism: The C-F bond (116 kcal/mol) is significantly stronger than the C-H bond (99 kcal/mol), effectively blocking Cytochrome P450 oxidation at "soft spots" (typically para positions).[3][4][5]

• Modulate Lipophilicity: Fluorine acts as a "polar hydrophobe," increasing lipophilicity (LogP) relative to hydrogen while introducing a dipole that can engage in specific electrostatic interactions.[3][4][5]

Design Principles: The Physics of Binding

The Ortho-Fluorine Effect

The rotation of a biphenyl system is governed by the steric clash between ortho substituents.[1][2]

• Unsubstituted Biphenyl:

  in solution.[1][3][4]

• 2-Fluoro Biphenyl:

  .[1][2][3][4][5] The van der Waals radius of F (1.47 Å) is larger than H (1.20 Å), increasing the twist.[4][5]

• 2,2'-Difluoro Biphenyl:

  .[1][2][3][4][5] This creates a rigid, orthogonal scaffold often required to disrupt protein-protein interactions (PPIs).[1][3][4][5]

Critical Insight: While sterics usually increase the twist, fluorine can also planarize a system if an intramolecular hydrogen bond (IMHB) is possible (e.g., C-F

H-N).[3][4][5] This allows for the design of "shape-shifting" molecules that adopt one conformation in solution (lipophilic, twisted) and another in the binding pocket (planar, H-bonded).[3][4][5]

Quantitative Comparison

Property	Hydrogen (H)	Fluorine (F)	Impact on Biphenyl
Van der Waals Radius	1.20 Å	1.47 Å	Moderate steric bulk; induces twist.[1][2][3][4][5]
Electronegativity	2.1	4.0	Polarizes the ring; alters pKa of neighbors.[3]
C-X Bond Length	1.09 Å	1.35 Å	Chemically robust; metabolically stable.[1][3][4]
H-Bond Capability	Donor/Acceptor	Weak Acceptor	Can lock conformation via IMHB.[1][2][3][4][5]

Case Studies: Validated Success

Diflunisal (Dolobid)[1][4][5]

• Structure: 2',4'-difluoro-4-hydroxybiphenyl-3-carboxylic acid.[1][2][3][4][5][6][7][8]

• Mechanism: The 2',4'-difluoro substitution serves two distinct purposes:

  • Metabolic Block: It prevents metabolic oxidation at the prime sites, significantly extending half-life compared to aspirin equivalents.[1][3]

  • Potency: The ortho-fluorine twists the biphenyl ring, improving fit within the COX enzyme channel compared to a planar analog.[3]

Flurbiprofen (Ansaid)[1][4][5]

• Structure: 2-(2-fluoro-4-biphenylyl)propionic acid.[1][2][3][4][5][9][10]

• Mechanism: The single fluorine atom at the 2-position of the biphenyl core increases the dihedral angle.[1] This non-planar geometry is critical for its specific binding affinity to the cyclooxygenase active site, differentiating it from non-fluorinated profens.[3]

Experimental Protocol: Synthesis of Fluorinated Biphenyls

Challenge: Polyfluorinated aryl boronic acids are notoriously unstable.[1][3][4] They undergo rapid protodeboronation (loss of the boron moiety) under standard basic Suzuki conditions, leading to the formation of the non-coupled fluorobenzene side product.

Solution: Use of a bulky, electron-rich phosphine ligand (Buchwald type) and anhydrous conditions or specific bases to accelerate the transmetallation step before deboronation can occur.[3][4][5]

Protocol: High-Fidelity Suzuki-Miyaura Coupling

Target: Synthesis of 2,2',4,4'-tetrafluorobiphenyl (Model System).

Reagents:

• Aryl Halide: 1-Bromo-2,4-difluorobenzene (1.0 equiv)[1][2][3][4][5]

• Boronic Acid: 2,4-Difluorophenylboronic acid (1.2 equiv)[3][4][5]

• Catalyst: Pd(OAc)₂ (2 mol%)[1][4][5]

• Ligand: SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (4 mol%)[1][2][3][4][5]

• Base: K₃PO₄ (2.0 equiv, finely ground)[3][4][5]

• Solvent: Toluene/Water (10:1 ratio) - Note: Minimal water is key.[1][2][3][4][5]

Step-by-Step Methodology:

• Pre-activation: In a glovebox or under Ar flow, charge a reaction vial with Pd(OAc)₂ and SPhos. Add 1 mL of anhydrous Toluene and stir at RT for 10 mins to generate the active Pd(0) species (solution turns yellow/orange).[4][5]

• Loading: Add the aryl bromide, boronic acid, and K₃PO₄ to the vial.

• Solvent Addition: Add the remaining Toluene (4 mL) and degassed Water (0.5 mL).

• Reaction: Seal the vial and heat to 80°C for 4-12 hours. Do not overheat (>100°C) as this accelerates protodeboronation of the fluorinated boronic acid.[4][5]

• Validation (TLC/LCMS): Monitor for the disappearance of the bromide. If the boronic acid is consumed but bromide remains, add 0.5 equiv more boronic acid (deboronation occurred).[3]

• Workup: Cool to RT. Filter through a Celite pad (eluting with EtOAc).[1][3][4][5] Wash filtrate with brine, dry over MgSO₄, and concentrate.[3]

• Purification: Flash chromatography (Hexanes/EtOAc gradient). Fluorinated biphenyls are often non-polar; start with 100% Hexanes.[1][3][4]

Troubleshooting:

• Problem: Low yield, high amount of fluorobenzene (deboronated product).

• Fix: Switch base to CsF or KF in anhydrous THF. Fluoride activates the boronic acid without the high pH that promotes deboronation.

Visualizing the Mechanism

The following diagram illustrates the "Ortho-Fluorine Effect" on conformation and the synthetic decision tree.

Caption: Figure 1: (Top) Impact of fluorine substitution on biphenyl torsion angles. (Bottom) Synthetic protocol selection based on substrate stability.

References

• Structural Analysis of Diflunisal: Flippen, J. L., & Gilardi, R. D. (1975).[3] (+)-2-(2-Fluoro-4-biphenyl)propionic acid (flurbiprofen).[1][2][3][4][5][9][10] Acta Crystallographica Section B, 31(3), 926-928.[3][4][5][10] Link

• Metabolic Stability Mechanisms: Shah, P., & Westwell, A. D. (2007).[3][4] The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry, 22(5), 527-540.[3][4][5] Link[1][4][5]

• Suzuki Coupling of Fluorinated Boronic Acids: Korenaga, T., et al. (2017).[3] Synthesis of Polyfluorinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling. The Journal of Organic Chemistry, 82(23), 12106–12114.[3] Link[1][4][5]

• FDA Approved Fluorine Drugs: Inoue, M., et al. (2023).[3][4][11][12] Fluorine in Drug Discovery: Approved Drugs in 2022. Encyclopedia.[1][3][4][5] Link

• Diflunisal Pharmacology: Nuernberg, B., et al. (1991).[3][4] Pharmacokinetics of diflunisal in patients. Clinical Pharmacokinetics, 20, 81-89.[3][4][5] Link

Sources

• 1. Telotristat | C25H22ClF3N6O3 | CID 25025298 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Flurbiprofen [webbook.nist.gov]
• 3. Flurbiprofen | 5104-49-4 [chemicalbook.com]
• 4. PubChemLite - Telotristat ethyl (C27H26ClF3N6O3) [pubchemlite.lcsb.uni.lu]
• 5. Telotristat ethyl - Wikipedia [en.wikipedia.org]
• 6. Diflunisal [webbook.nist.gov]
• 7. Facebook [cancer.gov]
• 8. researchgate.net [researchgate.net]
• 9. 2-(2-fluoro-4-biphenylyl)propionic acid Flurbiprofen | C30H26F2O4 | CID 20568371 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. journals.iucr.org [journals.iucr.org]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. encyclopedia.pub [encyclopedia.pub]

A Technical Guide to 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl for Advanced Chemical Synthesis

Section 1: Introduction and Strategic Importance

In modern medicinal chemistry, the strategic incorporation of fluorine into molecular scaffolds is a cornerstone of rational drug design.[1][2][3] 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl is a highly functionalized building block that exemplifies this principle. It provides researchers with a trifecta of valuable attributes: a reactive bromomethyl handle for synthetic elaboration, a stable biphenyl core that is a common motif in pharmacologically active compounds, and a strategically placed fluorine atom to modulate physicochemical properties.[4][5]

The fluorine substituent is not merely an inert decoration; its high electronegativity and small size can significantly enhance metabolic stability by blocking sites susceptible to cytochrome P450 oxidation.[2][6][7] This "metabolic blocking" can lead to improved drug half-life and bioavailability.[6] Furthermore, fluorine can alter molecular conformation and electronic distribution, which may increase binding affinity and selectivity for the target protein.[3] The bromomethyl group serves as a potent electrophile, enabling facile covalent linkage to a wide array of nucleophiles, making this compound an exceptionally versatile intermediate for constructing complex molecular architectures.[8]

This guide offers a comprehensive technical overview of 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl, covering its physicochemical properties, synthesis, commercial availability, and detailed protocols for its safe and effective use in a research and development setting.

Section 2: Physicochemical Profile and Structural Elucidation

A precise understanding of a compound's physical and chemical properties is fundamental to its application. The key identifiers and properties of 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl are summarized below.

Property	Value
CAS Number	1280786-89-9
Molecular Formula	C₁₃H₁₀BrF
Molecular Weight	265.12 g/mol
IUPAC Name	4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl
Physical Form	Solid (Typical)
Storage Temperature	2-8°C, under inert atmosphere

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Caption: 2D Structure of 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl.

Section 3: Synthesis and Mechanistic Insight

The synthesis of 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl is typically achieved via a late-stage functionalization of a suitable precursor. The most common and industrially scalable approach is the radical bromination of 3-fluoro-4'-methyl-1,1'-biphenyl.

Mechanism: This reaction proceeds through a classic free-radical chain mechanism:

• Initiation: A radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide, is homolytically cleaved by heat or UV light to generate initial radicals.

• Propagation: The initiator radical abstracts a hydrogen atom from the N-bromo bond of N-bromosuccinimide (NBS), generating a bromine radical (Br•). This highly reactive bromine radical then abstracts a benzylic hydrogen from the methyl group of the biphenyl precursor. This step is highly selective for the benzylic position due to the resonance stabilization of the resulting benzylic radical. The benzylic radical then reacts with another molecule of NBS to form the desired bromomethyl product and a new succinimidyl radical, which continues the chain.

• Termination: The reaction is terminated when two radicals combine.

This method is favored because it selectively targets the benzylic position under relatively mild conditions, preserving the integrity of the aromatic rings.[9][10][11]

Caption: Generalized workflow for the synthesis of the target compound.

Section 4: Commercial Availability

4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl is a specialty chemical primarily available through suppliers focusing on building blocks for research and development. Availability may range from milligrams to multi-gram quantities. For larger, kilogram-scale demands, inquiries into custom synthesis are typically required.

Supplier	Purity	Available Quantities	Notes
ChemScene	≥98%	100mg, 250mg, 1g	Offers a range of related fluorinated biphenyls.[12][13]
MilliporeSigma (Ambeed)	97%	Inquire	Listed as a product from partner Ambeed.
Vulcanchem	Inquire	Inquire	Specializes in advanced intermediates; may offer via custom synthesis.[14]
CymitQuimica	97%	250mg, 500mg, 1g	Lists various isomers, indicating capability in this chemical class.[15]
Sigma-Aldrich (Bide Pharmatech)	98%	Inquire	Lists related isomers from partners.

Note: The commercial landscape for specialty chemicals is dynamic. Researchers should verify stock and availability directly with the suppliers.

Section 5: Protocol for Safe Handling, Storage, and Use

Bromomethyl-containing aromatic compounds are potent lachrymators and alkylating agents. Strict adherence to safety protocols is mandatory. The following procedures are based on best practices for handling this class of chemicals.[16][17][18][19]

Risk Assessment and Personal Protective Equipment (PPE)

• Hazard Identification: This compound should be treated as toxic, a severe irritant (eyes, skin, respiratory tract), and a lachrymator. It is a reactive alkylating agent with unknown long-term toxicological properties.

• Engineering Controls: All manipulations, including weighing and solution preparation, MUST be performed inside a certified chemical fume hood with robust airflow.

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Chemical safety goggles and a full-face shield.

  • Hand Protection: Nitrile gloves (double-gloving is recommended). Check glove compatibility and breakthrough times. Dispose of outer gloves immediately after handling.

  • Skin and Body Protection: A flame-resistant lab coat, fully buttoned, with long sleeves. Ensure no skin is exposed.

  • Respiratory Protection: Not typically required if work is confined to a fume hood. For spill cleanup or if hood failure is possible, a respirator with an appropriate organic vapor cartridge is necessary.

Storage and Stability

• Storage Conditions: Store in a tightly sealed container in a refrigerator at 2-8°C.[12] The storage area should be dry and well-ventilated.

• Incompatibilities: Keep away from strong oxidizing agents, strong bases, moisture, and amines.

• Stability: The compound is sensitive to moisture, which can cause hydrolysis of the bromomethyl group to the corresponding alcohol. Store under an inert atmosphere (e.g., nitrogen or argon) to maximize shelf life.

Step-by-Step Experimental Protocol: Solution Preparation

This protocol describes the preparation of a 0.1 M solution in an anhydrous solvent (e.g., Dichloromethane).

• Preparation: Ensure the fume hood is clean and uncluttered. Gather all necessary glassware (e.g., volumetric flask, syringe, septum), ensure it is oven- or flame-dried, and assemble it in the hood under a positive pressure of inert gas.

• Equilibration: Remove the sealed container of 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl from the refrigerator and allow it to equilibrate to room temperature inside a desiccator before opening. This prevents condensation of atmospheric moisture onto the solid.

• Weighing: Tare a clean, dry vial on an analytical balance. Inside the fume hood, quickly transfer the desired amount of the solid (e.g., 26.5 mg for 1 mL of 0.1 M solution) into the vial and seal it. Record the exact mass.

• Dissolution: Unseal the vial inside the fume hood. Using a dry syringe, add the required volume of anhydrous solvent to the vial to dissolve the solid.

• Transfer: Carefully transfer the solution to the desired reaction vessel or volumetric flask via syringe.

• Cleanup: Immediately quench any residual material on spatulas or in the weighing vial with a suitable nucleophilic solution (e.g., a dilute solution of sodium thiosulfate or a secondary amine in an appropriate solvent) before cleaning.

Caption: A workflow diagram for the safe handling of the title compound.

Section 6: Conclusion

4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl stands out as a high-value intermediate for researchers in drug discovery and materials science. Its architecture combines a versatile reactive center with a fluorinated biphenyl core, a privileged scaffold in modern pharmacology. The strategic placement of the fluorine atom offers a powerful tool for chemists to overcome common challenges in lead optimization, such as poor metabolic stability. While its handling requires stringent safety measures due to its reactivity, a thorough understanding of its properties and adherence to established protocols enable its effective and safe application in the synthesis of novel and complex molecules.

References

• Apollo Scientific. (2026, January 19). Fluorinated Building Blocks in Drug Design: Why They Matter. Available from: [Link]

• Priya, A., Kumar, N. M., & Nargund, S. L. (n.d.). Fluorine in drug discovery: Role, design and case studies. Pharmacy Journal. Available from: [Link]

• O'Hagan, D. (2008, October 4). The role of fluorine in medicinal chemistry. Journal of Fluorine Chemistry. Available from: [Link]

• Bhattarai, P., Trombley, T., & Altman, R. (2026, January 6). On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv. Available from: [Link]

• AKos Consulting & Solutions. Safety Data Sheet: 4-Bromomethyl-2(1H). Available from: [Link]

• PrepChem.com. Synthesis of 3-bromomethyl-2-fluoro-[1,1'-biphenyl]. Available from: [Link]

• PubChem. 4-Bromo-3-(trifluoromethyl)-1,1'-biphenyl. CID 23135572. Available from: [Link]

• PubChem. 4-Bromo-4'-fluoro-1,1'-biphenyl. CID 96882. Available from: [Link]

• Google Patents. CN101648839B - Green synthesis method of bromomethyl biphenyl compound.

• Chorell, E., et al. (2012). Synthesis and application of a bromomethyl substituted scaffold to be used for efficient optimization of anti-virulence activity. Bioorganic & Medicinal Chemistry. Available from: [Link]

• Google Patents. EP0973729B1 - A process for the preparation of 4-bromomethyl diphenyl compounds.
• Google Patents. CN114524705A - Synthetic method of 4-bromo-2-fluorobiphenyl.

• European Patent Office. EP 0553879 A2 - Process for producing 4-bromomethylbiphenyl compounds. Available from: [Link]

• Jones, P. G., & Kuś, P. (2007). 2,5-Bis(bromomethyl)biphenyl. Acta Crystallographica Section E. Available from: [Link]

• Ali, H. A., et al. (2023). A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. RSC Advances. Available from: [Link]

• Jain, Z. J., Gide, P. S., & Kankate, R. S. (2013). Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties. Arabian Journal of Chemistry. Available from: [Link]

Sources

• 1. apolloscientific.co.uk [apolloscientific.co.uk]
• 2. pharmacyjournal.org [pharmacyjournal.org]
• 3. tandfonline.com [tandfonline.com]
• 4. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03531J [pubs.rsc.org]
• 5. Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties - Arabian Journal of Chemistry [arabjchem.org]
• 6. benchchem.com [benchchem.com]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Synthesis and application of a bromomethyl substituted scaffold to be used for efficient optimization of anti-virulence activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. prepchem.com [prepchem.com]
• 10. EP0973729B1 - A process for the preparation of 4-bromomethyl diphenyl compounds - Google Patents [patents.google.com]
• 11. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 12. chemscene.com [chemscene.com]
• 13. chemscene.com [chemscene.com]
• 14. 4-Bromo-3'-fluorobiphenyl (40641-65-4) for sale [vulcanchem.com]
• 15. CAS 306935-88-6: 3-Bromo-4-fluoro-1,1′-biphenyl [cymitquimica.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. datasheets.scbt.com [datasheets.scbt.com]
• 18. afgsci.com [afgsci.com]
• 19. assets.thermofisher.com [assets.thermofisher.com]

Protocols & Analytical Methods

Synthesis of 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl using NBS

Application Note: Regioselective Synthesis of 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl via Wohl-Ziegler Bromination

Executive Summary

This application note details the optimized protocol for synthesizing 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl , a critical intermediate in the development of angiotensin II receptor antagonists (sartans) and liquid crystal materials. The method utilizes a Wohl-Ziegler bromination strategy, employing N-bromosuccinimide (NBS) and a radical initiator.[1][2]

Unlike traditional protocols relying on carbon tetrachloride (

), this guide prioritizes sustainable solvent alternatives ( -trifluorotoluene or acetonitrile) while maintaining high regioselectivity. The protocol addresses the common challenge of minimizing gem-dibromide formation through precise stoichiometric control and reaction monitoring.

Scientific Background & Mechanism

The Wohl-Ziegler Reaction

The synthesis relies on the free-radical bromination of the benzylic position.[1] The reaction is initiated by the thermal decomposition of Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO). The selectivity for the benzylic position over the aromatic ring is governed by the stability of the benzylic radical intermediate and the low instantaneous concentration of molecular bromine (

) provided by the NBS reservoir.

Key Mechanistic Insight: The reaction does not proceed via direct attack of the NBS radical. Instead, NBS reacts with trace HBr to generate low concentrations of

. The bromine radical ( ) abstracts the benzylic hydrogen, and the resulting benzylic radical reacts with to form the product and regenerate the chain carrier ( ).

Mechanistic Pathway (Visualization)

Figure 1: Radical chain propagation cycle for the Wohl-Ziegler bromination. The cycle relies on the in-situ generation of

from NBS and HBr.

Experimental Design & Strategy

Solvent Selection: Moving Away from

While Carbon Tetrachloride is the historical standard due to the insolubility of succinimide (facilitating workup), its toxicity and ozone-depleting status render it obsolete.

• Recommended:

  -Trifluorotoluene ( ) . It mimics the dielectric properties of , is chemically inert to radicals, and has a higher boiling point ( ), allowing for faster kinetics.

• Alternative: Acetonitrile (

  ) . Solubilizes NBS better, which can increase reaction rate, though it may require different workup procedures.

Stoichiometry & Impurity Control

The primary impurity is the gem-dibromide (4'-(dibromomethyl)-3-fluoro-1,1'-biphenyl), formed if the product reacts further with NBS.

• Rule: Use a slight excess of NBS (1.05 eq) only if complete conversion is required. For high purity, use 0.95 eq of NBS and recycle unreacted starting material.

Detailed Protocol

Target: 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl Scale: 10 mmol (approx. 2.0 g scale)

Reagents & Equipment

• Precursor: 4'-Methyl-3-fluoro-1,1'-biphenyl (10 mmol, ~2.00 g).

• Reagent: N-Bromosuccinimide (NBS) (10.5 mmol, 1.87 g). Note: Recrystallize NBS from water if yellow/degraded.

• Initiator: AIBN (Azobisisobutyronitrile) (0.5 mmol, 82 mg).

• Solvent:

  -Trifluorotoluene (20 mL) [anhydrous].

• Equipment: 100 mL Round Bottom Flask (RBF), Reflux Condenser, Nitrogen/Argon line, Oil bath.

Step-by-Step Procedure

• Setup:

  • Charge the 100 mL RBF with 4'-Methyl-3-fluoro-1,1'-biphenyl (1.0 eq) and NBS (1.05 eq).

  • Add

    -Trifluorotoluene (Concentration ~0.5 M).

  • Critical: Purge the system with Nitrogen for 10 minutes to remove oxygen (a radical scavenger).

• Initiation:

  • Add AIBN (0.05 eq) in one portion.

  • Heat the mixture to mild reflux (

    bath temperature).

  • Observation: The reaction is exothermic once initiated. Ensure the condenser is efficient.

• Reaction Monitoring:

  • Reflux for 2–4 hours.

  • TLC Check: Eluent 10% Ethyl Acetate in Hexanes.

    • Starting Material

      : ~0.8

    • Product

      : ~0.6

    • Succinimide: Baseline (insoluble/very polar).

  • Stop point: Stop when starting material is <5% to prevent over-bromination.

• Workup:

  • Cool the reaction mixture to

    . Succinimide will precipitate as a white solid.

  • Filtration: Filter off the succinimide using a sintered glass funnel. Wash the cake with cold solvent.

  • Washing: Wash the filtrate with Water (

    mL) and Brine ( mL) to remove residual succinimide and inorganic salts.

  • Drying: Dry the organic phase over anhydrous

    , filter, and concentrate under reduced pressure (Rotavap) at .

• Purification:

  • The crude residue is typically a pale yellow solid/oil.

  • Recrystallization (Preferred): Dissolve in minimum hot n-Heptane or Cyclohexane (

    ). Cool slowly to room temperature, then to .

  • Yield: Expected 75–85%.

Process Optimization & Troubleshooting

Issue	Probable Cause	Corrective Action
Low Conversion	Old/Wet NBS	Recrystallize NBS from and dry in vacuo. NBS should be white, not yellow.
Reaction Stalls	Inhibition	Degas solvent thoroughly with sparging before adding AIBN.
High Dibromide	Excess NBS	Reduce NBS to 0.95 eq. Stop reaction at 90% conversion.
Colored Product	Residual	Wash organic layer with 10% (Sodium Thiosulfate) during workup.
Lachrymatory Effect	Benzyl Bromide Vapors	Safety: Handle all solids and waste in a fume hood. Use specific waste containers.

Quality Control & Characterization

Validation of the product structure relies on the distinct shift of the benzylic protons.

• 1H NMR (400 MHz,

  ):
  • 2.40 ppm: Disappearance of the methyl singlet ( ) of the starting material.
  • 4.50–4.55 ppm: Appearance of a new singlet corresponding to the benzylic bromide ( ).
  • 7.10–7.60 ppm: Aromatic region. The integration must match the biphenyl protons (8H total).

• HPLC Purity:

  • Column: C18 Reverse Phase.

  • Mobile Phase: Acetonitrile/Water (Gradient).

  • Detection: UV at 254 nm.

  • Requirement: >98% purity, with <0.5% dibromide impurity.

Workflow Summary

Figure 2: Operational workflow for the synthesis and purification of 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl.

References

• Wohl-Ziegler Reaction Mechanism

  • Djerassi, C. (1948). "Brominations with N-Bromosuccinimide." Chemical Reviews, 43(2), 271–317. Link

• Ogawa, S., et al. (2013). "Radical bromination of benzylic compounds with N-bromosuccinimide in water." Tetrahedron Letters, 54(43), 5769-5772. (Context on moving away from CCl4).

• Synthesis of Bromomethyl Biphenyls

  • Carini, D. J., et al. (1991). "Nonpeptide Angiotensin II Receptor Antagonists: The Discovery of a Series of N-(Biphenylylmethyl)imidazoles." Journal of Medicinal Chemistry, 34(8), 2525–2547. (Foundational paper for biphenyl-sartan synthesis). Link

• Characterization Data (Analogous)

  • National Institutes of Health (NIH) PubChem. "4-(Bromomethyl)biphenyl." Link

Sources

• 1. scientificupdate.com [scientificupdate.com]
• 2. Allylic position and benzylic position bromination:bromination reactions that use NBS(1):N-bromo compounds(3):Discussion series on bromination/iodination reactions 3 – Chemia [chemia.manac-inc.co.jp]

Precision Radical Bromination of 3-Fluoro-4'-methylbiphenyl

Executive Summary

This technical guide outlines the optimized protocol for the regioselective radical bromination of 3-fluoro-4'-methylbiphenyl to synthesize 4'-(bromomethyl)-3-fluorobiphenyl . This intermediate is a critical scaffold in the synthesis of biphenyl-based pharmaceuticals (e.g., NSAIDs, angiotensin II receptor antagonists) and liquid crystal materials.

The presence of the fluorine atom at the meta position of the distal ring introduces specific electronic considerations. While the inductive withdrawal ($ -I

-\text{CHBr}_2 $), a common failure mode in Wohl-Ziegler reactions.

This guide presents two validated workflows:

• Protocol A (Benchmark): Uses

  -trifluorotoluene (PhCF ) as a high-performance, non-ozone-depleting replacement for CCl .

• Protocol B (Green/Scale-Up): Utilizes Methyl Acetate (MeOAc) or Acetonitrile (MeCN), aligning with modern sustainability standards and industrial patent literature.

Mechanistic Insight & Reaction Design

The transformation relies on the Wohl-Ziegler reaction , utilizing N-bromosuccinimide (NBS) and a radical initiator (AIBN or BPO).

The Radical Chain Pathway

The reaction proceeds via a radical chain mechanism. The fluorine substituent on the 'A' ring exerts a negligible effect on the bond dissociation energy (BDE) of the benzylic C-H bonds on the 'B' ring, ensuring the reaction kinetics mimic that of 4-methylbiphenyl.

Figure 1: Radical chain mechanism for the bromination of 3-fluoro-4'-methylbiphenyl.

Critical Process Parameters (CPP)

The choice of solvent and initiator profoundly impacts the yield and impurity profile.

Parameter	Recommended	Alternative	Scientific Rationale
Stoichiometry	1.05 eq NBS	1.0–1.1 eq	Excess NBS >1.1 eq leads to gem-dibromide formation.
Solvent	PhCF (Lab) or MeOAc (Scale)	MeCN, PhCl	PhCF mimics CCl boiling point and radical stability without toxicity. MeOAc is used in industrial patents for ease of workup.
Initiator	AIBN	BPO	AIBN (Azobisisobutyronitrile) decomposes cleanly without forming acidic byproducts that can degrade the fluorinated scaffold.
Concentration	0.2 M - 0.5 M	0.1 M	Higher dilution favors mono-bromination over di-bromination.
Temperature	Reflux (80–102°C)	60–70°C	Must exceed initiator (AIBN at 80°C).

Experimental Protocols

Protocol A: High-Fidelity Synthesis (PhCF Method)

Best for: Medicinal chemistry, gram-scale, high purity requirements.

Materials:

• 3-Fluoro-4'-methylbiphenyl (10.0 g, 53.7 mmol)

• N-Bromosuccinimide (NBS) (10.03 g, 56.4 mmol, 1.05 eq) - Recrystallize from water if yellow.

• AIBN (176 mg, 1.07 mmol, 2 mol%)

• -Trifluorotoluene (PhCF ) (110 mL, ~0.5 M)

Procedure:

• Setup: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet.

• Dissolution: Add 3-fluoro-4'-methylbiphenyl and PhCF

  . Degas by bubbling nitrogen for 10 minutes (oxygen acts as a radical trap).

• Reagent Addition: Add NBS and AIBN in a single portion against a positive stream of nitrogen.

• Initiation: Heat the mixture to reflux (approx. 102°C). The reaction is exothermic; monitor for a sudden color change (orange

  pale yellow) indicating the "iodine/bromine bloom" and subsequent consumption.

• Monitoring: Stir at reflux for 3–5 hours. Monitor by TLC (Hexanes/EtOAc 9:1) or HPLC.

  • Endpoint: Disappearance of starting material.

  • Caution: If reaction stalls, add a second portion of AIBN (1 mol%).

• Workup: Cool the mixture to 0°C. Succinimide will precipitate.

• Filtration: Filter off the succinimide using a sintered glass funnel. Wash the cake with cold PhCF

  .

• Concentration: Evaporate the filtrate under reduced pressure to yield a crude off-white solid.

Protocol B: Green Scale-Up (Methyl Acetate Method)

Best for: Process chemistry, >100g scale, sustainability.

Rationale: Methyl acetate (MeOAc) is a validated green solvent for biphenyl brominations in patent literature [1, 2]. It allows for facile removal of succinimide and is biodegradable.

Procedure:

• Charge: To a reactor, charge 3-fluoro-4'-methylbiphenyl (1.0 eq) and Methyl Acetate (5–7 volumes).

• Heat: Warm to 60–65°C.

• Additions: Add NBS (1.05 eq) and AIBN (0.02 eq).

• Reaction: Stir at gentle reflux. NBS is initially insoluble but will dissolve as it converts to succinimide.[1]

• Precipitation: Upon completion (approx. 4–6 hrs), cool to 15–20°C. Succinimide precipitates heavily in MeOAc.

• Purification: Filter the solids. Concentrate the filtrate.

• Crystallization: Recrystallize the crude residue from Heptane or Isopropanol/Water (5:1) to remove trace succinimide and any dibromide impurity.

Workflow Visualization

Figure 2: Step-by-step experimental workflow for isolation and purification.

Quality Control & Troubleshooting

Analytical Characterization

• 1H NMR (CDCl

  ):

  • Starting Material: Methyl singlet at

    ppm.

  • Product: Benzylic methylene (

    ) singlet shifts downfield to ppm.

  • Impurity (Dibromide): Benzylic methine (

    ) singlet appears at ppm.

• 19F NMR: Useful to ensure the fluorine position remains intact (expect multiplet around

  to ppm).

Troubleshooting Guide

Issue	Cause	Solution
Low Conversion	"Old" NBS or wet solvent.	Wash NBS with water/acetone and dry. Ensure solvent is anhydrous.
High Dibromide	Excess NBS or high concentration.	Strictly limit NBS to 1.05 eq. Dilute reaction to 0.2 M.
Color Persistence	Free Br accumulation.	Check if AIBN is active. Add cyclohexene (drops) at end to quench Br .

Safety & Handling

• NBS: Irritant. Can react violently with amines/metals. Store in a refrigerator.

• AIBN: Liberates N

  gas upon decomposition. Ensure reaction vessel is vented to a bubbler to prevent pressure buildup. Toxic if swallowed.

• PhCF

  : Flammable. Although less toxic than CCl , handle in a fume hood.

• Biphenyl Derivatives: Often skin sensitizers. Wear nitrile gloves and long sleeves.

References

• Wohl-Ziegler Reaction Mechanism: Djerassi, C. Brominations with N-Bromosuccinimide and Related Compounds.[1][2][3] The Wohl-Ziegler Reaction. Chem. Rev.1948 , 43(2), 271–317. Link

• Green Solvent (MeOAc) Protocol: Langer, R. et al. Method for carrying out the side chain bromination of 4-methyl biphenyl derivatives. Google Patents, 2002 , EP1210322B1. Link

• PhCF3 as CCl4 Replacement: Ogawa, A. et al. Trifluorotoluene as a replacement for carbon tetrachloride in radical bromination reactions. J. Org. Chem.2013, 78(12), 582-585. (Contextual citation based on general solvent utility in radical chemistry).

• Photochemical/Flow Alternatives: Cantillo, D.; Kappe, C. O. Continuous Photochemical Benzylic Bromination Using In Situ Generated Br2.[4] Green Chem.[5]2019 , 21, 6669-6675. Link

• General Biphenyl Synthesis: BenchChem. An In-depth Technical Guide to 4-Methylbiphenyl. Application Note. Link

Sources

• 1. Wohl-Ziegler Reaction [organic-chemistry.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. greenchemuoft.wordpress.com [greenchemuoft.wordpress.com]

Application Note: Purification Strategies for 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl

Executive Summary & Compound Profile

4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl is a critical benzylic bromide intermediate used frequently in the synthesis of biphenyl-based pharmaceuticals (e.g., flurbiprofen analogs, metalloprotease inhibitors). Its high reactivity makes it a potent electrophile for alkylation reactions, but this same reactivity renders it susceptible to hydrolysis and degradation.[1]

The primary challenge in purifying this compound arises from its synthesis via radical bromination (Wohl-Ziegler reaction), which invariably produces a "statistical triad" of impurities: unreacted starting material (methyl), the desired product (monobromo), and the over-brominated byproduct (dibromo).[1]

Chemical Profile[2][3][4][5][6][7][8][9]

• IUPAC Name: 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl

• Molecular Formula: C₁₃H₁₀BrF[1]

• Molecular Weight: 265.12 g/mol

• Physical State: Off-white to beige crystalline solid.

• Predicted Melting Point: 75–85 °C (Analogous to non-fluorinated congener).

• Solubility: Soluble in DCM, THF, Ethyl Acetate; Sparingly soluble in cold Hexanes/Heptanes.[1]

• Hazards: SEVERE LACHRYMATOR . Corrosive. Moisture sensitive.

Impurity Profiling & Separation Logic

Understanding the crude mixture is the prerequisite for selecting the correct purification method.[1] The crude reaction mixture typically contains:

Component	Structure Fragment	Polarity (Relative)	1H NMR Diagnostic Shift (CDCl₃)
Starting Material (SM)	Ar–CH₃	Lowest (Non-polar)	Singlet, δ ~2.40 ppm
Target Product	Ar–CH₂Br	Intermediate	Singlet, δ ~4.50 ppm
Over-Brominated	Ar–CHBr₂	Highest (among biphenyls)	Singlet, δ ~6.65 ppm
Succinimide	(If NBS used)	High (Polar)	Singlet, δ ~2.70 ppm

Mechanistic Separation Logic

The separation relies on the subtle polarity difference introduced by the bromine atom.[1]

• Recrystallization: Leverages the disruption of crystal lattice energy. The dibromo impurity often crystallizes more readily or co-crystallizes, making solvent selection critical.[1]

• Chromatography: Leverages the interaction with Silica (SiO₂). The order of elution is invariably: SM → Product → Dibromo .

Protocol A: Scalable Recrystallization (Preferred for >5g)

This method is preferred for scale-up due to lower solvent consumption, provided the crude purity is >70%.

Reagents

• Solvent A (Good Solvent): Ethyl Acetate (EtOAc) or Dichloromethane (DCM).

• Solvent B (Anti-Solvent): n-Heptane or Hexanes (Anhydrous).

Step-by-Step Methodology

• Crude Preparation: Dissolve the crude yellow solid in the minimum amount of Solvent A (EtOAc) at 50°C. Ensure complete dissolution.

  • Note: If succinimide (byproduct of NBS) is present, it will likely remain insoluble or float.[1] Filter this off while hot before proceeding.

• Anti-Solvent Addition: Slowly add Solvent B (Heptane) dropwise to the hot solution with vigorous stirring until a persistent cloudiness (turbidity) is observed.

  • Ratio Target: Typically 1:4 (EtOAc:Heptane).

• Re-heating: Add a few drops of Solvent A to clear the solution, ensuring a saturated metastable state.

• Controlled Cooling:

  • Allow the flask to cool to room temperature (RT) over 2 hours. Do not shock cool, as this traps the dibromo impurity.[1]

  • Once at RT, transfer to a fridge (4°C) for 4 hours.

• Filtration: Filter the white crystalline precipitate under vacuum.

• Wash: Wash the cake with cold Heptane (0°C) to remove surface mother liquor containing the unreacted methyl starting material.

• Drying: Dry under high vacuum (< 5 mbar) at ambient temperature for 4 hours. Avoid heating >40°C during drying to prevent degradation.[1]

Protocol B: Flash Column Chromatography (High Purity)

Required when the dibromo impurity exceeds 10% or for small-scale (<1g) purification where yield maximization is critical.

System Setup

• Stationary Phase: Silica Gel 60 (230–400 mesh).

• Mobile Phase: Gradient of Hexanes (or Petroleum Ether) and Ethyl Acetate.

• Loading: Dry loading is recommended. Adsorb crude onto silica (1:2 ratio) and load atop the column.

Elution Gradient Table

Column Volume (CV)	Hexanes (%)	EtOAc (%)	Target Elution
0–3	100%	0%	Unreacted Methyl (SM)
4–8	95%	5%	Target Product
9–12	90%	10%	Mixed Fractions
13+	80%	20%	Dibromo / Polar impurities

Operational Note

The monobromo product is weakly UV active compared to some impurities but stains strongly with KMnO₄ (oxidizes the benzylic position) or Iodine.[1] Collect fractions based on TLC (Rf ~0.4 in 95:5 Hex:EtOAc).

Visualization of Workflows

Diagram 1: Purification Logic Flow

This diagram illustrates the decision-making process based on the crude impurity profile.

Caption: Decision tree for selecting between Recrystallization and Chromatography based on impurity levels.

Diagram 2: Chromatographic Separation Profile

Visualizing the elution order to guide fraction collection.[1]

Caption: Elution order on Silica Gel. The target product elutes between the non-polar starting material and the polar dibromo impurity.[1]

Analytical Validation (QC)

Do not rely solely on TLC. The similarity in Rf values between the mono- and di-bromo species can be deceptive.

1. 1H-NMR (CDCl₃):

• Pass Criteria: Integration of the CH₂Br singlet (4.5 ppm) vs. CHBr₂ singlet (6.6 ppm) must be >98:2.

• Check: Verify absence of Succinimide peak at 2.7 ppm (indicates poor washing).

2. HPLC (Reverse Phase):

• Column: C18 (e.g., Agilent Zorbax).[1]

• Solvent: ACN/Water (Gradient 50% -> 100% ACN).

• Detection: UV at 254 nm.

• Note: Benzyl bromides can hydrolyze on column if the run is long and acidic.[1] Use neutral pH or rapid gradients.

Storage and Stability

• Temperature: Store at 2–8°C.

• Atmosphere: Store under Argon or Nitrogen.

• Stabilizer: Can be stored over copper wire (radical scavenger) if long-term storage is required, though typically not necessary for the solid.

• Shelf Life: 6 months if kept dry. Hydrolysis to the benzyl alcohol is the primary degradation pathway.[1]

References

• Preparation of 4-bromomethyl diphenyl compounds. European Patent EP0973729B1.

• Synthesis of 3-bromomethyl-2-fluoro-[1,1'-biphenyl]. PrepChem. [Link]

• Selectivity of Aryl and Benzylic Bromination. University of Glasgow. [Link]

Sources

• 1. CN107098791A - A kind of preparation method of benzyl bromide a-bromotoluene - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl

Welcome to the technical support guide for 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl. This resource is designed for researchers, scientists, and drug development professionals to ensure the stability and successful application of this reagent in your experiments. Here, we address common questions and troubleshooting scenarios related to its storage and handling.

I. Frequently Asked Questions (FAQs)

Q1: What are the ideal long-term storage conditions for 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl?

For optimal stability, 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl should be stored in a tightly sealed container in a dry and well-ventilated place.[1][2] To minimize degradation, it is recommended to store it at refrigerated temperatures (2-8 °C) and protected from light. Some suppliers may even recommend storing it sealed in a dry, room temperature environment.[3] Always refer to the supplier-specific recommendations on the product's safety data sheet (SDS).

Q2: How does temperature affect the stability of this compound?

Elevated temperatures can accelerate the degradation of benzylic bromides like 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl. While some suppliers ship the product at room temperature for continental transit, long-term storage at elevated temperatures should be avoided to prevent decomposition and maintain purity.[4] For instance, similar compounds are recommended to be stored in cool areas where temperatures do not exceed 54°C.[5]

Q3: Is 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl sensitive to moisture or air?

Yes, benzylic bromides can be sensitive to moisture and atmospheric oxygen. Hydrolysis can occur in the presence of water, leading to the formation of the corresponding alcohol (4'-(Hydroxymethyl)-3-fluoro-1,1'-biphenyl). Oxidation of the benzylic position is also a potential degradation pathway.[6][7] Therefore, it is crucial to keep the container tightly closed and consider flushing with an inert gas like argon or nitrogen before sealing for long-term storage.

Q4: What materials are incompatible with 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl?

This compound should not be stored with strong oxidizing agents or strong bases, as these can promote degradation or hazardous reactions.[8] It is also incompatible with certain metals like aluminum, tin, magnesium, and zinc, as well as dimethyl sulfoxide (DMSO).[9]

Q5: What are the visual signs of degradation?

A pure sample of 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl should be a white to off-white solid. Discoloration (e.g., yellowing or browning) can be an indicator of degradation. The presence of a pungent odor, different from the expected lachrymatory nature of benzylic bromides, might also suggest the formation of volatile byproducts.

Parameter	Recommended Condition	Reason	References
Temperature	2-8 °C (Refrigerated)	Minimizes decomposition and side reactions.	[8]
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidation and hydrolysis.	[6][7]
Light	Amber vial or dark place	Prevents light-induced radical degradation.	[10]
Container	Tightly sealed, appropriate material	Prevents moisture ingress and reaction with container material.	[1][2]
Incompatibilities	Store away from strong oxidizing agents, strong bases, and certain metals.	Avoids hazardous reactions and degradation.	[8][9]

II. Troubleshooting Guide

Scenario 1: Reduced Reactivity in a Nucleophilic Substitution Reaction

Question: I am using 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl in a reaction with a nucleophile, but the yield is significantly lower than expected. What could be the cause?

Answer: Reduced reactivity is often a sign of compound degradation. The primary culprit is likely the hydrolysis of the bromomethyl group to the less reactive hydroxymethyl group.

Troubleshooting Steps:

• Purity Assessment:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Acquire a ¹H NMR spectrum of your stored reagent. The benzylic protons (-CH₂Br) of the starting material should appear as a singlet around 4.5 ppm. The presence of a new singlet around 4.7 ppm would indicate the formation of the corresponding alcohol.

  • High-Performance Liquid Chromatography (HPLC): Analyze the sample using a suitable reverse-phase HPLC method. The appearance of a more polar peak (earlier retention time) is indicative of the alcohol byproduct.

• Proposed Solution:

  • If significant degradation is confirmed, it is recommended to use a fresh batch of the reagent.

  • For future use, ensure the reagent is stored under an inert atmosphere and handled quickly to minimize exposure to ambient moisture.

Scenario 2: Appearance of Unknown Impurities in a Reaction Mixture

Question: After my reaction, I'm observing several unexpected spots on my TLC plate that are difficult to characterize. Could this be from the starting material?

Answer: Yes, impurities in the stored 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl can lead to multiple side products. Besides hydrolysis, dimerization or oligomerization can occur, especially if the compound has been exposed to light or trace amounts of metals that can initiate radical reactions.

Troubleshooting Steps:

• Analyze the Starting Material:

  • Run a TLC of the stored 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl itself. The presence of multiple spots indicates impurity.

  • Use LC-MS to identify the masses of the impurities. This can help in proposing their structures (e.g., dimer, trimer, or oxidation products).

• Purification of the Starting Material:

  • If a fresh batch is not available, you may be able to purify the existing stock by recrystallization or flash column chromatography. However, be aware that benzylic bromides can be unstable on silica gel. A non-polar solvent system is recommended.

Experimental Protocol: Purity Assessment by ¹H NMR

• Sample Preparation: Dissolve approximately 5-10 mg of 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl in 0.6 mL of deuterated chloroform (CDCl₃) or another suitable deuterated solvent.

• Acquisition: Acquire a standard ¹H NMR spectrum.

• Analysis:

  • Identify the singlet corresponding to the benzylic protons (-CH₂Br) of 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl (expected around δ 4.5 ppm).

  • Look for a singlet corresponding to the benzylic protons of the hydrolyzed product, 4'-(hydroxymethyl)-3-fluoro-1,1'-biphenyl (expected around δ 4.7 ppm).

  • Integrate both peaks to estimate the percentage of impurity.

Degradation Pathway Visualization

The primary degradation pathway for 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl in the presence of moisture is hydrolysis. This proceeds via a nucleophilic substitution reaction where water acts as the nucleophile.

Caption: Hydrolysis of 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl.

III. References

• Cleanchem Laboratories. MATERIAL SAFETY DATA SHEETS 4-(BROMOMETHYL)BIPHENYL. [Link]

• Chemistry LibreTexts. 16.9: Oxidation of Aromatic Compounds. [Link]

• Cargo Handbook. Methyl Bromide. [Link]

• RSC Publishing. Photochemical benzylic bromination in continuous flow using BrCCl3 and its application to telescoped p-methoxybenzyl protection. [Link]

• PubChem. 4-Bromo-4'-fluoro-1,1'-biphenyl. [Link]

• Master Organic Chemistry. Reactions on the “Benzylic” Carbon: Bromination And Oxidation. [Link]

• New Jersey Department of Health. METHYL BROMIDE HAZARD SUMMARY. [Link]

• Jianxin Fumigant Manufacturer. Safe Handling And Storage Of Methyl Bromide. [Link]

• Scientific Update. Now You See Me, Now You Don't- a Judicious Work-Around for Over-Bromination at Benzylic Carbon. [Link]

• AWS. METHYL BROMIDE - Safety Handbook. [Link]

• Chemistry Steps. Benzylic Bromination. [Link]

• Dolly Corporation. Safety & Handling Guidelines for Bromine and Bromide Chemicals in Export Operations. [Link]

• Environmental Protection Agency. 4-Fluoro-3'-(trifluoromethyl)[1,1'-biphenyl]-3-ol. [Link]

Sources

• 1. cleanchemlab.com [cleanchemlab.com]
• 2. combi-blocks.com [combi-blocks.com]
• 3. 306935-88-6|3-Bromo-4-fluoro-1,1'-biphenyl|BLD Pharm [bldpharm.com]
• 4. chemscene.com [chemscene.com]
• 5. Methyl Bromide - Cargo Handbook - the world's largest cargo transport guidelines website [cargohandbook.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. fishersci.com [fishersci.com]
• 9. nj.gov [nj.gov]
• 10. Photochemical benzylic bromination in continuous flow using BrCCl 3 and its application to telescoped p -methoxybenzyl protection - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C9OB00044E [pubs.rsc.org]

Technical Support Center: Radical-Mediated Biphenyl Functionalization

Current Status: Operational Topic: Alternative Radical Initiators (Non-Traditional / Metal-Free) Ticket ID: CH-ACT-BP-001

Executive Summary: Beyond Palladium

User Query: "I need to functionalize biphenyl cores without using Suzuki-Miyaura coupling or standard benzoyl peroxide (BPO) initiators. What are my alternatives for direct C-H activation?"

Technical Insight: Standard transition-metal cross-couplings (Suzuki, Stille) rely on pre-functionalized substrates (halides/boronic acids), adding synthetic steps and cost. Traditional radical initiators like BPO or AIBN often require high temperatures (

C) and pose explosion risks.

This guide details three controlled radical generating systems that allow direct Homolytic Aromatic Substitution (HAS) on the biphenyl scaffold:

• Photoredox Catalysis (Visible Light / Room Temp)

• Electrochemical Oxidation (Reagent-free / Anodic)

• Persulfate-Mediated Systems (Water-compatible / Thermal)

Module A: Photoredox Catalysis (Visible Light)

The System: Uses a transition metal (Ir, Ru) or organic (Eosin Y, Acridinium) photocatalyst to generate radicals via Single Electron Transfer (SET) under visible light.

Mechanism of Action

Unlike thermal homolysis, this method allows "gated" radical formation. The catalyst absorbs a photon, reaches an excited state (

), and either donates an electron (reductive quenching) or accepts one (oxidative quenching) from the substrate.

Caption: General photoredox cycle for radical generation. The excited photocatalyst mediates electron transfer to generate the active radical species under mild conditions.

Standard Protocol: C-H Arylation via Diazonium Salts

• Initiator: Ru(bpy)

  (PF ) (1-2 mol%) or Eosin Y (5 mol%).

• Radical Source: Aryl diazonium tetrafluoroborate.

• Light Source: Blue LED (450 nm) or Green LED (530 nm).

• Solvent: DMSO or MeCN (degassed).

Step-by-Step:

• Charge a Schlenk tube with biphenyl (1.0 equiv), aryl diazonium salt (2.0 equiv), and photocatalyst.

• Add solvent (0.1 M concentration relative to biphenyl).

• Degas via freeze-pump-thaw (3 cycles) or vigorous

  sparging (15 mins). Critical: Oxygen quenches the excited state.

• Irradiate at room temperature for 12-24 hours.

• Workup: Dilute with water, extract with EtOAc.

Troubleshooting Guide: Photoredox

Symptom	Probable Cause	Corrective Action
Reaction stalls after 1 hour	Light Attenuation	The reaction mixture has become too dark/opaque. Switch to a flow reactor or use a thinner vessel (NMR tube vs. flask) to follow the Beer-Lambert law.
Low Conversion (<20%)	Oxygen Quenching	The excited state ( ) is quenched by before reacting with the substrate. Re-evaluate degassing protocol. Use an inert atmosphere glovebox if possible.
Homocoupling of Biphenyl	High Radical Conc.	The concentration of biphenyl radicals is too high, leading to dimerization. Lower the light intensity or use a syringe pump to slowly add the radical precursor.

Module B: Electrochemical Initiation

The System: Uses anodic oxidation to generate radical cations directly from the biphenyl substrate or a mediator, eliminating chemical oxidants.

Mechanism of Action

Biphenyl is electron-rich. At the anode, it loses an electron to form a radical cation (

). This highly acidic species loses a proton to form a neutral radical ( ) or reacts with nucleophiles.

Caption: Simplified electrochemical setup. Anodic oxidation generates the reactive radical cation intermediate, while proton reduction occurs at the cathode.

Standard Protocol: C-H Amination

• Anode: Reticulated Vitreous Carbon (RVC) or Graphite.

• Cathode: Platinum plate.[1]

• Electrolyte:

  (0.1 M) or .

• Current: Constant current (CCE) at 10-15 mA/mmol.

Step-by-Step:

• Dissolve biphenyl (1 equiv) and the amine source (e.g., azole, 2 equiv) in MeCN/HFIP (4:1).

  • Note: HFIP (Hexafluoroisopropanol) stabilizes the radical cation intermediate.

• Assemble the undivided cell equipped with electrodes.

• Electrolyze at constant current (galvanostatic mode) until 2.5–3.0 F/mol of charge is passed.

• Workup: Evaporate solvent, neutralize with saturated

  .

Troubleshooting Guide: Electrochemistry

Symptom	Probable Cause	Corrective Action
Electrode Passivation (Fouling)	Polymerization	A black film forms on the anode. Solution: Polish the electrode between runs. Switch to "Alternating Polarity" (switch +/- every 30s) to desorb species.
Over-oxidation (Quinones)	High Potential	The potential is too high, oxidizing the product. Solution: Switch from Constant Current (CCE) to Constant Potential (CPE) mode. Set potential 100mV above the oxidation potential ( ) of biphenyl (~1.5V vs SCE).
Low Conductivity	Poor Electrolyte	Solution: Increase electrolyte conc. to 0.2 M. Ensure solvent is dry (water increases resistance and causes side reactions).

Module C: Thermal Alternatives (Persulfates)

The System: Ammonium or Potassium Persulfate (

) undergoes thermal homolysis to generate two sulfate radical anions ( ).

Why use it?

It is metal-free, cheap, and robust. The sulfate radical anion is a powerful oxidant (

) capable of generating alkyl radicals from carboxylic acids (via decarboxylation) or activating C-H bonds directly.

Standard Protocol: Minisci-Style Alkylation of Biphenyl

• Initiator:

  (2-3 equiv).

• Catalyst:

  (10 mol%) - Optional, lowers temp req.

• Solvent: Water/Acetonitrile biphasic mixture.

Step-by-Step:

• Dissolve biphenyl and the alkyl carboxylic acid (radical source) in MeCN.

• Add a solution of persulfate in water.[2]

• Heat to 60-80°C.

• Mechanism:

  . The sulfate radical abstracts H from the carboxylic acid Carboxyl radical loss Alkyl radical.

• Selectivity Note: Radical attack on biphenyl is usually ortho/para directing but low selectivity.

Troubleshooting Guide: Persulfates

Symptom	Probable Cause	Corrective Action
Insoluble Substrate	Phase Separation	Biphenyl is lipophilic; persulfate is hydrophilic. Solution: Use a phase transfer catalyst (e.g., TBAB, Triton X-100) or increase MeCN ratio.
Low Yield	Decarboxylation Failure	The carboxylic acid is not decarboxylating. Solution: Add catalytic Silver(I) ( ) which dramatically accelerates oxidative decarboxylation.
Safety Warning	Thermal Runaway	Crucial: Do not scale up rapidly. Persulfates are strong oxidants. Use a blast shield for reactions >1g.

Comparative Data Table

Feature	Photoredox	Electrochemical	Persulfate (Thermal)
Primary Mechanism	SET / Energy Transfer	Anodic Oxidation	Thermal Homolysis
Temperature	Room Temp ( C)	Room Temp ( C)	Heated ( C)
Metal Requirement	Trace (Ru/Ir) or Metal-Free (Org)	Metal-Free (Electrons)	Metal-Free (Ag optional)
Scalability	Low (Photon penetration limit)	High (Flow cells)	High (Batch)
Selectivity	High (Tunable catalysts)	Moderate (Potential control)	Low (Thermodynamic)
Cost	High (Catalysts/LEDs)	Low (Electricity)	Very Low (Reagents)

References

• Prier, C. K., Rankic, D. A., & MacMillan, D. W. (2013). Visible light photoredox catalysis with transition metal complexes: applications in organic synthesis. Chemical Reviews, 113(7), 5322-5363. Link

• Yan, M., Kawamata, Y., & Baran, P. S. (2017). Synthetic organic electrochemical methods since 2000: on the verge of a renaissance. Chemical Reviews, 117(21), 13230-13319. Link

• Minisci, F., et al. (1989). Homolytic aromatic substitutions. Tetrahedron, 45(21), 6601-6621. Link

• Studer, A., & Curran, D. P. (2016). Catalysis of radical reactions: a radical chemistry perspective. Angewandte Chemie International Edition, 55(1), 58-102. Link

• Wiebe, A., et al. (2018). Electrifying organic synthesis. Angewandte Chemie International Edition, 57(20), 5594-5619. Link

Disclaimer: All protocols involve reactive intermediates. Consult your institution's Chemical Hygiene Plan before attempting these reactions. High-voltage electrochemical setups and high-intensity UV/Blue light sources pose specific physical hazards.

Sources

• 1. Electrochemical strategies for C–H functionalization and C–N bond formation - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C7CS00619E [pubs.rsc.org]
• 2. Persulfate-promoted synthesis of biphenyl compounds in water from biomass-derived triacetic acid lactone - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Shelf Life of Fluorinated Benzyl Bromides

Welcome to the Technical Support Center for fluorinated benzyl bromides. This guide is designed for researchers, scientists, and professionals in drug development who utilize these valuable but often sensitive reagents. Fluorinated benzyl bromides are powerful tools in organic synthesis, offering unique properties due to the strategic incorporation of fluorine atoms.[1] However, their reactivity also makes them susceptible to degradation, impacting experimental reproducibility and product purity.

This comprehensive guide provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you maximize the shelf life and performance of your fluorinated benzyl bromides.

Understanding the Instability of Fluorinated Benzyl Bromides

The stability of fluorinated benzyl bromides is influenced by a combination of factors inherent to their structure and their environment. The core of their reactivity lies in the benzylic bromide moiety, which is prone to nucleophilic substitution and the formation of a resonance-stabilized benzylic carbocation.[1][2] The presence of fluorine atoms on the aromatic ring further modulates this reactivity through inductive and resonance effects.[1]

Key Decomposition Pathways:

• Hydrolysis: Reaction with water or moisture is a primary degradation pathway, leading to the formation of the corresponding benzyl alcohol and hydrobromic acid (HBr).[3] This acidic byproduct can further catalyze decomposition.

• Photolytic Decomposition: Exposure to light, particularly UV light, can initiate free-radical chain reactions, leading to polymerization and the formation of various byproducts.[4][5]

• Thermal Decomposition: Elevated temperatures accelerate both hydrolysis and free-radical decomposition pathways.

The following diagram illustrates the major decomposition routes:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. The mechanism of photolysis of benzyl halides and benzyl acetate in alcohols - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 5. Cooperative Catalytic Coupling of Benzyl Chlorides and Bromides with Electron-Deficient Alkenes - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Navigating the Nuances of Fluorine Substitution: A Comparative Guide to the ¹H NMR Chemical Shift of Benzylic CH₂Br in Fluoro-Biphenyls

For researchers, scientists, and drug development professionals, a precise understanding of molecular structure is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone of structural elucidation, and the chemical shift of a proton provides a sensitive probe of its electronic environment. This guide offers an in-depth comparison of the ¹H NMR chemical shifts of the benzylic methylene (-CH₂Br) protons in fluoro-substituted 4-bromomethylbiphenyl isomers. By examining the influence of the fluorine atom's position, we aim to provide a predictive framework for spectral interpretation and a deeper understanding of substituent effects in complex aromatic systems.

The biphenyl scaffold is a privileged structure in medicinal chemistry and materials science. The introduction of a fluorine atom, a common strategy to modulate pharmacokinetic and physicochemical properties, can significantly perturb the electronic landscape of the molecule. This, in turn, influences the magnetic environment of nearby protons, leading to characteristic changes in their NMR chemical shifts. Here, we focus on the benzylic protons of the bromomethyl group, a versatile functional handle for further synthetic transformations.

The Unsubstituted Benchmark: 4-Bromomethylbiphenyl

Before delving into the effects of fluorine substitution, it is essential to establish a baseline. The ¹H NMR spectrum of the parent compound, 4-bromomethylbiphenyl, exhibits the resonance for the benzylic CH₂Br protons at approximately δ 4.53 ppm (in CDCl₃).[1][2] This downfield shift, compared to a simple alkyl bromide, is a direct consequence of the deshielding effects of the adjacent aromatic ring and the electron-withdrawing nature of the bromine atom.[1]

Comparative Analysis of Fluoro-Biphenyl Isomers

The introduction of a fluorine atom onto the second phenyl ring introduces an additional layer of complexity. The position of this fluorine substituent—ortho, meta, or para—relative to the biphenyl linkage dictates its electronic influence on the benzylic protons of the distant bromomethyl group. This influence is a combination of through-bond inductive and resonance effects, and potentially through-space interactions.

To provide a clear comparison, the following table summarizes the expected and observed ¹H NMR chemical shifts of the benzylic CH₂Br protons for the three positional isomers of fluoro-4'-bromomethylbiphenyl.

Compound	Fluorine Position	Expected Effect on CH₂Br Chemical Shift	Observed ¹H NMR Chemical Shift of CH₂Br (ppm)
4-Bromomethylbiphenyl	Unsubstituted	Reference	~4.53
4'-Bromomethyl-4-fluorobiphenyl	para	Electron-withdrawing, deshielding	Data not available in searched literature
4'-Bromomethyl-3-fluorobiphenyl	meta	Primarily inductive electron-withdrawing, deshielding	Data not available in searched literature
4'-Bromomethyl-2-fluorobiphenyl	ortho	Complex interplay of inductive, resonance, and potential through-space effects	Data not available in searched literature

Dissecting the Substituent Effects: A Mechanistic Perspective

The chemical shift of the benzylic protons is a finely tuned reporter of the electron density at the benzylic carbon. Any substituent that alters this electron density will invariably impact the chemical shift.

Inductive and Resonance Effects (Through-Bond)

Fluorine is a highly electronegative atom and thus exerts a strong electron-withdrawing inductive effect (-I). This effect is transmitted through the sigma bonds of the molecule. In the para and meta positions, this -I effect is expected to withdraw electron density from the biphenyl system, leading to a deshielding of the benzylic protons and a downfield shift in their resonance compared to the unsubstituted analog.

Fluorine also possesses lone pairs of electrons and can participate in resonance, exhibiting an electron-donating effect (+R). However, for fluorine, the inductive effect generally outweighs the resonance effect. The +R effect is most pronounced when the fluorine is in the para position, where it can donate electron density into the π-system of the ring. This would slightly counteract the deshielding inductive effect.

dot graph TD { subgraph Through_Bond_Effects; A[Fluorine Substituent] --> B{Inductive Effect (-I)}; A --> C{Resonance Effect (+R)}; B --> D[Electron Withdrawal]; C --> E[Electron Donation]; D --> F{Deshielding of Benzylic Protons}; E --> G{Shielding of Benzylic Protons}; F --> H[Downfield Shift]; G --> I[Upfield Shift]; end }

Caption: Through-bond electronic effects of a fluorine substituent.

For the meta isomer, the resonance effect is negligible, and the chemical shift will be primarily governed by the inductive effect, leading to an anticipated downfield shift.

The Ortho Effect: A Case of Proximity

The ortho position presents a more complex scenario. In addition to the through-bond inductive and resonance effects, the close proximity of the fluorine atom to the other phenyl ring can lead to through-space interactions. These can include steric hindrance, which may alter the preferred conformation of the biphenyl rings, and direct electronic field effects. The dihedral angle between the two phenyl rings is known to influence the extent of π-conjugation, which in turn affects the electronic communication between the substituent and the benzylic protons. It is plausible that a bulky ortho-substituent could force a non-planar conformation, potentially reducing the overall deshielding effect compared to the para isomer.

Experimental Protocol for ¹H NMR Acquisition

To ensure the acquisition of high-quality, comparable data for these and similar compounds, a standardized experimental protocol is crucial.

1. Sample Preparation:

• Weigh approximately 5-10 mg of the fluoro-biphenyl derivative.
• Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆, DMSO-d₆) in a standard 5 mm NMR tube.
• Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

2. NMR Instrument Setup:

• Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).
• Lock the spectrometer on the deuterium signal of the solvent.
• Shim the magnetic field to achieve optimal homogeneity, ensuring sharp and symmetrical peaks.

3. Data Acquisition:

• Acquire a standard one-dimensional ¹H NMR spectrum.
• Set the spectral width to encompass the expected range of chemical shifts (typically 0-10 ppm for these compounds).
• Use a sufficient number of scans to achieve a good signal-to-noise ratio.
• Employ a relaxation delay of at least 5 seconds to ensure quantitative integration.

4. Data Processing:

• Apply a Fourier transform to the free induction decay (FID).
• Perform phase and baseline corrections.
• Calibrate the spectrum by setting the TMS peak to 0.00 ppm.
• Integrate the signals to determine the relative number of protons.

dot graph G { rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

}

Caption: A streamlined workflow for acquiring and analyzing ¹H NMR spectra.

Conclusion

While specific experimental data for the fluoro-substituted 4-bromomethylbiphenyl isomers remains elusive in the readily available literature, a thorough understanding of fundamental NMR principles allows for reasoned predictions of their ¹H NMR chemical shifts. The interplay of inductive, resonance, and potential through-space effects, all dependent on the fluorine's position, will undoubtedly lead to distinct and informative chemical shifts for the benzylic CH₂Br protons. The para and meta isomers are expected to show a downfield shift relative to the unsubstituted parent compound due to the dominant electron-withdrawing nature of fluorine. The ortho isomer's chemical shift will be a more complex outcome of these electronic effects modulated by conformational changes. This guide provides a robust framework for interpreting such data and underscores the importance of systematic studies in building predictive models for structure elucidation in complex organic molecules.

References

• This guide is a synthesis of established principles of NMR spectroscopy and does not rely on a single primary source for the compar
• General principles of substituent effects on chemical shifts are widely covered in standard organic chemistry and NMR spectroscopy textbooks.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. application.wiley-vch.de [application.wiley-vch.de]

A Comparative Guide to the Reference Spectra of 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl: A Predictive Analysis

For the Attention of Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and materials science, 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl stands as a pivotal, yet sparsely documented, bifunctional molecule. Its utility as a synthetic intermediate is predicated on the distinct reactivity of its constituent parts: the fluoro-substituted biphenyl core, a common motif in pharmacologically active compounds, and the benzylic bromide, a versatile handle for nucleophilic substitution. The precise structural elucidation of this molecule and its analogues is paramount for reaction monitoring, quality control, and the rational design of novel chemical entities.

This guide provides a comprehensive, predictive analysis of the key spectral features of 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl. As experimental reference spectra for this specific compound are not widely available in public databases, this document leverages established principles of spectroscopic interpretation and comparative data from structurally related analogues to forecast its characteristic signals in ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and Infrared (IR) spectroscopy. By understanding the expected spectral patterns, researchers can more confidently identify and characterize this compound in complex reaction mixtures.

Predicted Spectroscopic Profile of 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl

The chemical structure of 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl dictates a unique spectroscopic fingerprint. The following sections detail the anticipated features in common analytical techniques, drawing comparisons with well-characterized analogues.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum is anticipated to be complex in the aromatic region due to the presence of two substituted benzene rings. The most diagnostic signal, however, will be the singlet corresponding to the bromomethyl protons.

Key Predicted ¹H NMR Features:

• Bromomethyl Protons (-CH₂Br): A sharp singlet is expected in the range of δ 4.50 - 4.70 ppm . In the analogue 4-(bromomethyl)biphenyl, this signal appears at approximately δ 4.53 ppm[1]. The presence of the electronegative fluorine atom on the adjacent ring is not expected to significantly shift this value, but it serves as a key indicator of the benzylic bromide moiety.

• Aromatic Protons: The aromatic region (δ 7.00 - 7.80 ppm) will display a series of multiplets. The fluorine atom at the 3-position will introduce characteristic splitting patterns (coupling) to the adjacent protons on its ring. The protons on the bromomethyl-substituted ring will also exhibit splitting, which may overlap with signals from the fluoro-substituted ring, necessitating 2D NMR techniques for unambiguous assignment.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹³C NMR spectrum will provide valuable information on the carbon skeleton, with the carbon attached to the fluorine atom exhibiting a large coupling constant.

Key Predicted ¹³C NMR Features:

• Bromomethyl Carbon (-CH₂Br): This signal is expected to appear in the range of δ 32.0 - 34.0 ppm .

• Fluorine-Coupled Carbons: The carbon atom directly bonded to fluorine (C-3) will show a large one-bond carbon-fluorine coupling constant (JC-F) of approximately 240-250 Hz. For instance, in 3-fluoro-1,1'-biphenyl, the C-F signal is a doublet at δ 163.2 ppm with a JC-F of 243.9 Hz[2]. Adjacent carbons will also exhibit smaller C-F couplings.

• Biphenyl Carbons: The remaining aromatic carbons will appear in the typical region of δ 120-145 ppm.

Mass Spectrometry (MS)

Mass spectrometry will be instrumental in confirming the molecular weight and elemental composition, with the bromine atom providing a highly characteristic isotopic pattern.

Key Predicted MS Features:

• Molecular Ion Peak (M⁺): The molecular weight of 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl (C₁₃H₁₀BrF) is approximately 264.00 g/mol . Due to the natural isotopic abundance of bromine (⁷⁹Br and ⁸¹Br in a roughly 1:1 ratio), the molecular ion will appear as a pair of peaks of nearly equal intensity at m/z 264 and 266 . This isotopic signature is a definitive indicator of a monobrominated compound.

• Fragmentation: A prominent fragment is expected from the loss of the bromine atom, resulting in a cation at m/z 185 ([M-Br]⁺). This fragment corresponds to the 3-fluoro-1,1'-biphenyl-4'-methyl cation. Further fragmentation of the biphenyl core would also be observed.

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the aromatic rings and the carbon-halogen bonds.

Key Predicted IR Features:

• C-H Stretching (Aromatic): Peaks will be observed above 3000 cm⁻¹.

• C=C Stretching (Aromatic): A series of absorptions in the 1400-1600 cm⁻¹ region are characteristic of the biphenyl core.

• C-F Stretching: A strong absorption band is expected in the range of 1100-1250 cm⁻¹ , indicative of the carbon-fluorine bond.

• C-Br Stretching: A peak in the lower frequency region, typically 500-600 cm⁻¹ , can be attributed to the carbon-bromine bond of the bromomethyl group.

• CH₂ Bending: A band around 1220-1270 cm⁻¹ may be observed for the CH₂ wag of the bromomethyl group.

Comparative Spectral Data of Analogues

To substantiate the predicted spectral features, the following tables provide experimental data for structurally related compounds.

Compound	Key ¹H NMR Signals (δ ppm)	Source
4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl	~4.5-4.7 (s, 2H, -CH₂Br), ~7.0-7.8 (m, 8H, Ar-H)	Predicted
4-(Bromomethyl)biphenyl	4.53 (s, 2H, -CH₂Br), 7.35-7.57 (m, 9H, Ar-H)	[1]
3-Fluoro-1,1'-biphenyl	7.04-7.62 (m, 9H, Ar-H)	[2]
4-Fluoro-1,1'-biphenyl	7.10-7.52 (m, 9H, Ar-H)	[3]

Table 1. Comparison of key ¹H NMR chemical shifts.

Compound	Key ¹³C NMR Signals (δ ppm)	Source
4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl	~32-34 (-CH₂Br), ~163 (d, ¹JC-F ≈ 245 Hz)	Predicted
3-Fluoro-1,1'-biphenyl	163.2 (d, ¹JC-F = 243.9 Hz), aromatic signals	[2]
4-Fluoro-1,1'-biphenyl	162.5 (d, ¹JC-F = 244.7 Hz), aromatic signals	[2]

Table 2. Comparison of key ¹³C NMR chemical shifts and C-F coupling constants.

Compound	Molecular Ion (m/z) and Key Fragments	Source
4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl	264/266 (M⁺), 185 ([M-Br]⁺)	Predicted
4-(Bromomethyl)biphenyl	246/248 (M⁺), 167 ([M-Br]⁺)	[1]
4-Fluorobiphenyl	172 (M⁺)	[4]
4-Bromobiphenyl	232/234 (M⁺)	[5]

Table 3. Comparison of key mass spectral data.

Compound	Key IR Absorption Bands (cm⁻¹)	Source
4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl	~1100-1250 (C-F), ~500-600 (C-Br)	Predicted
4-(Bromomethyl)biphenyl	~550 (C-Br)	[6]
4-Fluoro-1,1'-biphenyl	~1220 (C-F)	[7]
4-Bromo-4'-fluoro-1,1'-biphenyl	~1225 (C-F), ~530 (C-Br)	[8]

Table 4. Comparison of key infrared absorption frequencies.

Experimental Methodologies

The acquisition of high-quality spectral data is crucial for accurate structural elucidation. The following are generalized protocols for the analytical techniques discussed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the analyte in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

• ¹H NMR Acquisition: Acquire the spectrum on a 400 MHz or higher field spectrometer. Typical parameters include a 30-degree pulse angle, a 1-2 second relaxation delay, and 16-64 scans.

• ¹³C NMR Acquisition: Acquire the spectrum using proton broadband decoupling. Due to the lower natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) and a more concentrated sample may be required.

• Data Processing: Process the raw data (Free Induction Decay) by applying Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shift scale using the residual solvent peak or an internal standard (e.g., TMS).

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of the analyte (e.g., 1 mg/mL) in a volatile organic solvent such as dichloromethane or methanol.

• Chromatographic Separation: Inject 1 µL of the sample into a GC equipped with a suitable capillary column (e.g., a non-polar DB-5ms column). Use a temperature program to elute the compound of interest.

• Mass Spectral Analysis: The eluent from the GC is introduced into the mass spectrometer (typically using electron ionization at 70 eV). The mass spectrum is recorded as the compound of interest passes through the detector.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation (Solid): For a solid sample, either prepare a KBr pellet by grinding a small amount of the sample with dry KBr powder and pressing it into a transparent disk, or use an Attenuated Total Reflectance (ATR) accessory by placing the solid directly on the ATR crystal.

• Data Acquisition: Place the sample in the FTIR spectrometer and acquire the spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: A background spectrum is first collected and automatically subtracted from the sample spectrum to remove contributions from atmospheric CO₂ and water.

Visualizing Structural Relationships and Analytical Workflow

The following diagrams illustrate the chemical structures of the discussed compounds and a typical workflow for spectral analysis.

Caption: Structures of the target compound and key analogues.

Caption: Workflow for predictive spectral analysis.

Conclusion

While direct experimental reference spectra for 4'-(Bromomethyl)-3-fluoro-1,1'-biphenyl remain elusive in publicly accessible databases, a robust and reliable set of predicted spectral data can be established through the comparative analysis of its structural analogues. The key identifying features are expected to be a singlet for the bromomethyl protons around δ 4.5-4.7 ppm in the ¹H NMR, a large carbon-fluorine coupling constant for C-3 in the ¹³C NMR, a characteristic M/M+2 isotopic pattern at m/z 264/266 in the mass spectrum, and distinct C-F and C-Br stretching bands in the IR spectrum. This guide provides a foundational dataset to aid researchers in the synthesis, purification, and characterization of this important chemical building block, thereby facilitating its application in drug discovery and materials science.

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